Cas no 941996-38-9 (N'-(4-methoxyphenyl)-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide)

• Product Name: N'-(4-methoxyphenyl)-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide
• CAS No: 941996-38-9
• MF: C₂₅H₂₇N₃O₃
• MW: 417.50018620491
• CID: 5458400
• PubChem ID: 18589365
• Update Time: 2025-06-10

N'-(4-methoxyphenyl)-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(4-methoxyphenyl)-N2-(2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide
• N'-(4-methoxyphenyl)-N-[2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl]ethanediamide
• N'-(4-methoxyphenyl)-N-(2-naphthalen-1-yl-2-pyrrolidin-1-ylethyl)oxamide
• VU0504740-1
• 941996-38-9
• AKOS024474945
• F2880-3133
• N1-(4-Methoxyphenyl)-N2-[2-(1-naphthalenyl)-2-(1-pyrrolidinyl)ethyl]ethanediamide
• N'-(4-methoxyphenyl)-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

• Inchi： 1S/C25H27N3O3/c1-31-20-13-11-19(12-14-20)27-25(30)24(29)26-17-23(28-15-4-5-16-28)22-10-6-8-18-7-2-3-9-21(18)22/h2-3,6-14,23H,4-5,15-17H2,1H3,(H,26,29)(H,27,30)
• InChI Key： UCKWIEGWKYFQSJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)C(NCC(C1=C2C(C=CC=C2)=CC=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 417.20524173g/mol
• Monoisotopic Mass: 417.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.99±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-methoxyphenyl)-N-2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethylethanediamide

N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)Ethanediamide (CAS No. 941996-38-9): A Comprehensive Overview

N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)ethanediamide (CAS No. 941996-38-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research findings related to this compound.

Chemical Structure and Synthesis:

The molecular formula of N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)ethanediamide is C₂₃H₂₈N₃O₂. The compound consists of a central ethane diamide backbone, with one amide group substituted by a 4-methoxyphenyl moiety and the other by a 2-(naphthalen-1-yl)-2-(pyrrolidin-1-yl)ethyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

The synthesis of N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)ethanediamide typically involves a multi-step process. One common approach is to start with the reaction of 4-methoxybenzoyl chloride with an appropriate amine to form the first amide bond. Subsequently, the second amide bond is formed by reacting the intermediate with a naphthyl-pyrrolidine derivative. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Biological Activity:

N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)ethanediamide has been extensively studied for its biological activity, particularly in the context of its potential as a therapeutic agent. Recent research has highlighted its activity in several key areas:

• Anticancer Activity: Studies have shown that this compound exhibits significant anticancer activity against various cancer cell lines. It has been reported to induce apoptosis and inhibit cell proliferation in breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/AKT and MAPK/ERK.
• Anti-inflammatory Effects: The compound has also demonstrated anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
• Neuroprotective Properties: Research has indicated that N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)ethanediamide possesses neuroprotective effects. It has been shown to reduce oxidative stress and protect neurons from damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Future Prospects:

The promising preclinical results have led to increased interest in advancing N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yl)-2-(Pyrrolidin-1-yl)ethanediamide into clinical trials. Several Phase I and Phase II trials are currently underway to evaluate its safety and efficacy in human subjects. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In addition to its therapeutic potential, there is ongoing research to explore the use of this compound as a lead molecule for drug discovery. Scientists are investigating structural modifications to enhance its pharmacological properties, such as improving solubility, bioavailability, and reducing toxicity. These efforts aim to develop more effective and safer drugs for various diseases.

Conclusion:

N'-(4-Methoxyphenyl)-N-2-(Naphthalen-1-yL)-2-(Pyrrolidin-yL)ethanediamide (CAS No. 941996-38-9) is a multifaceted compound with a wide range of biological activities. Its unique chemical structure and promising therapeutic potential make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for future advancements in healthcare.